Cas no 220875-86-5 (Cyclopentanecarboxylic acid, 1-[(4-methoxyphenyl)methyl]-)

• Product Name: Cyclopentanecarboxylic acid, 1-[(4-methoxyphenyl)methyl]-
• CAS No: 220875-86-5
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 1407074
• PubChem ID: 22660106
• Update Time: 2025-04-20

Cyclopentanecarboxylic acid, 1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[(4-methoxyphenyl)methyl]-
• 1-[(4-Methoxyphenyl)methyl]cyclopentanecarboxylic acid
• AKOS017561501
• 220875-86-5
• DB-131926
• DTXSID901209947
• SCHEMBL6626906
• 1-(4-Methoxybenzyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C14H18O3/c1-17-12-6-4-11(5-7-12)10-14(13(15)16)8-2-3-9-14/h4-7H,2-3,8-10H2,1H3,(H,15,16)
• InChI Key： PYYRNGIVVDIXBQ-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(=CC=2)OC)CCCC1)=O

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53